Cas no 1361509-83-2 (4'-Isobutyl-2,4,6-trichlorobiphenyl)

• Product Name: 4'-Isobutyl-2,4,6-trichlorobiphenyl
• CAS No: 1361509-83-2
• MF: C₁₆H₁₅Cl₃
• MW: 313.649301767349
• CID: 4993061
• Update Time: 2025-05-23

4'-Isobutyl-2,4,6-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Isobutyl-2,4,6-trichlorobiphenyl

• Inchi： 1S/C16H15Cl3/c1-10(2)7-11-3-5-12(6-4-11)16-14(18)8-13(17)9-15(16)19/h3-6,8-10H,7H2,1-2H3
• InChI Key： PPHNVYBAAQBRHT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(=CC=1)CC(C)C)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 259
• XLogP3: 7.3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4'-Isobutyl-2,4,6-trichlorobiphenyl

Comprehensive Overview of 4'-Isobutyl-2,4,6-trichlorobiphenyl (CAS No. 1361509-83-2)

4'-Isobutyl-2,4,6-trichlorobiphenyl (CAS No. 1361509-83-2) is a specialized chlorinated biphenyl derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced material science and industrial research. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which are widely studied for their structural versatility and functional adaptability. Unlike traditional PCBs, 4'-Isobutyl-2,4,6-trichlorobiphenyl features an isobutyl substituent, which enhances its solubility and reactivity in organic solvents, making it a valuable candidate for synthetic chemistry applications.

The molecular structure of 4'-Isobutyl-2,4,6-trichlorobiphenyl incorporates three chlorine atoms at the 2, 4, and 6 positions of one phenyl ring, while the other ring is substituted with an isobutyl group at the 4' position. This configuration not only influences its physical properties, such as melting point and boiling point, but also its chemical behavior in reactions like electrophilic substitution and cross-coupling. Researchers have explored its role as an intermediate in the synthesis of more complex organic compounds, particularly in the development of liquid crystals, pharmaceutical precursors, and advanced polymer materials.

In the context of environmental and health-related discussions, 4'-Isobutyl-2,4,6-trichlorobiphenyl has been scrutinized for its biodegradability and ecological impact. While it shares structural similarities with legacy PCBs, its modified side chain may alter its environmental persistence. Recent studies have focused on its degradation pathways under various conditions, addressing concerns about sustainable chemistry and green synthesis. These investigations align with the growing demand for eco-friendly chemical processes, a topic frequently searched by professionals in the field.

From an industrial perspective, 4'-Isobutyl-2,4,6-trichlorobiphenyl is often discussed in forums and publications related to specialty chemicals and high-performance materials. Its potential use in electronic components, such as dielectric fluids or insulating materials, has been a subject of exploratory research. However, its commercial adoption depends on further validation of its stability and compatibility with existing technologies. This aligns with trending searches around next-generation electronic materials and innovative chemical additives.

Analytical techniques like gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) are commonly employed to characterize 4'-Isobutyl-2,4,6-trichlorobiphenyl. These methods ensure precise identification and purity assessment, which are critical for research and industrial applications. The compound's spectral data and chromatographic behavior are well-documented, facilitating its integration into laboratory workflows. This aspect resonates with queries about chemical characterization tools and quality control in synthetic chemistry.

Looking ahead, the future of 4'-Isobutyl-2,4,6-trichlorobiphenyl lies in its adaptability to emerging scientific trends. For instance, its potential role in carbon capture technologies or energy storage systems is under preliminary investigation. Such applications could position it as a key player in addressing global challenges like climate change and renewable energy—a hot topic in both academic and industrial circles. Researchers are also examining its compatibility with biobased solvents, reflecting the shift toward greener alternatives in chemical manufacturing.

In summary, 4'-Isobutyl-2,4,6-trichlorobiphenyl (CAS No. 1361509-83-2) represents a compelling case study in the evolution of chlorinated biphenyl chemistry. Its structural uniqueness, combined with its potential applications in cutting-edge technologies, makes it a subject of ongoing interest. As the scientific community continues to explore its capabilities, this compound may unlock new possibilities in material science, environmental sustainability, and industrial innovation.